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Compound of Interest

6-((Methylsulfonyl)thio)hexanoic
Compound Name: d
aci

Cat. No. B133943

A note on the nomenclature "MTS-hexanoic acid": Publicly available scientific literature and
chemical databases do not contain information on a compound explicitly named "MTS-
hexanoic acid." The abbreviation "MTS" can have multiple meanings in a chemical context, with
"Methanethiosulfonate” being a plausible interpretation. However, no thermodynamic or
experimental data could be retrieved for a methanethiosulfonate derivative of hexanoic acid.
This guide will, therefore, focus on the well-characterized and closely related compound, 6-
mercaptohexanoic acid (6-MHA), which features a thiol group, a potential precursor or related
structure to a hypothetical "MTS" derivative.

This technical guide provides a comprehensive overview of the available physicochemical
properties, experimental protocols, and key applications of 6-mercaptohexanoic acid, targeting
researchers, scientists, and professionals in drug development.

Core Physicochemical Properties

While extensive quantitative thermodynamic data for 6-mercaptohexanoic acid is not readily
available in the literature, a summary of its key physical and chemical properties is presented
below.
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Property Value References
Molecular Formula CeH1202S [1112]
Molecular Weight 148.22 g/mol [21[31[4]
Appearance Colorless to yellow liquid [3]

Density 1.0715 g/mL at 25 °C [2]
Refractive Index n20/D 1.4846 [2]

Boiling Point 273.05 °C [3]

Storage Temperature -20°C [2]

pKa Predicted: 4.74 £ 0.10 [3]

Experimental Protocols

Detailed experimental protocols for the synthesis and purification of 6-mercaptohexanoic acid
are crucial for its application in research and development.

Synthesis of 6-Mercaptohexanoic Acid

A common method for the synthesis of 6-mercaptohexanoic acid involves the reaction of 6-
bromohexanoic acid with a sulfur source, such as sodium hydrosulfide or thiourea followed by
hydrolysis.

Experimental Workflow for Synthesis via Thiol Addition:
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Synthesis of 6-Mercaptohexanoic Acid
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Caption: A generalized workflow for the synthesis of 6-mercaptohexanoic acid.
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Methodology:

Reaction Setup: 6-bromohexanoic acid is dissolved in a suitable solvent, such as ethanol, in
a reaction vessel. An excess of sodium hydrosulfide is then added.

e Reaction Conditions: The reaction mixture is stirred and heated under reflux for several
hours under an inert atmosphere to prevent oxidation of the thiol.

o Work-up: After the reaction is complete, the mixture is cooled, and the solvent is removed
under reduced pressure. The residue is then acidified with a dilute acid (e.g., HCI) to
protonate the carboxylate and thiolate groups.

 Purification: The product is extracted with an organic solvent like diethyl ether. The organic
layers are combined, dried over an anhydrous salt (e.g., sodium sulfate), and the solvent is
evaporated. The crude product is then purified by vacuum distillation to yield pure 6-
mercaptohexanoic acid.

Chemical Reactivity and Signaling Pathways

The dual functionality of 6-mercaptohexanoic acid, possessing both a thiol and a carboxylic
acid group, dictates its chemical reactivity and its utility in various applications, particularly in
the functionalization of surfaces and biomolecules.

Self-Assembled Monolayers (SAMs) on Gold Surfaces

The thiol group of 6-MHA has a strong affinity for gold surfaces, leading to the spontaneous
formation of well-ordered self-assembled monolayers (SAMs). This is a cornerstone application
in nanotechnology and biosensor development.
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Formation of a 6-MHA Self-Assembled Monolayer on Gold
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Caption: The process of self-assembly of 6-MHA on a gold substrate.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b133943?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Bioconjugation via the Carboxylic Acid Group

The terminal carboxylic acid group of 6-MHA provides a versatile handle for the covalent
attachment of biomolecules, such as proteins, peptides, and nucleic acids. This is typically

achieved through carbodiimide chemistry.

Bioconjugation Pathway using 6-MHA
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Caption: A typical bioconjugation scheme involving 6-MHA.

Conclusion

While a detailed thermodynamic profile of "MTS-hexanoic acid" remains elusive due to the
ambiguity of its structure and lack of available data, this guide provides a thorough overview of
the physicochemical properties and reactivity of the closely related and scientifically significant
compound, 6-mercaptohexanoic acid. The unique bifunctional nature of 6-MHA makes it an
invaluable tool in surface science, nanotechnology, and biotechnology, enabling the
development of advanced materials and diagnostic platforms. Further research into the
thermodynamic properties of 6-MHA and its derivatives would undoubtedly contribute to a
deeper understanding of their behavior and expand their application landscape.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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